Cas no 30343-33-0 (3-(4-Chloro-2-methylphenoxy)-2-butanone)

• Product Name: 3-(4-Chloro-2-methylphenoxy)-2-butanone
• CAS No: 30343-33-0
• CID: 4644585
• Update Time: 2025-06-08

3-(4-Chloro-2-methylphenoxy)-2-butanone Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLORO-2-METHYLPHENOXY)-2-BUTANONE
• 2-Butanone, 3-(4-chloro-2-methylphenoxy)-
• 3-(4-Chloro-2-methylphenoxy)-2-butanone

Additional information on 3-(4-Chloro-2-methylphenoxy)-2-butanone

Comprehensive Overview of 3-(4-Chloro-2-methylphenoxy)-2-butanone (CAS No. 30343-33-0): Properties, Applications, and Industry Insights

3-(4-Chloro-2-methylphenoxy)-2-butanone (CAS No. 30343-33-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. With the growing demand for high-performance intermediates in agrochemicals, pharmaceuticals, and material sciences, this compound has garnered significant attention. Its molecular formula, C11H13ClO2, features a chloro-methylphenoxy group attached to a butanone backbone, offering distinct reactivity and stability under various conditions.

In recent years, researchers have explored the potential of 3-(4-Chloro-2-methylphenoxy)-2-butanone in sustainable synthesis routes, aligning with the global push for green chemistry and eco-friendly manufacturing. The compound’s role as a precursor in the development of crop protection agents has been particularly noteworthy, addressing the agricultural sector’s need for efficient pest management solutions. Additionally, its compatibility with catalytic processes makes it a candidate for optimizing industrial-scale production.

The physicochemical properties of CAS No. 30343-33-0 include a moderate solubility in organic solvents, a melting point range of 40–45°C, and stability under controlled storage conditions. These traits make it suitable for formulations requiring precise chemical reactivity and thermal resilience. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure purity, a critical factor for end-users in regulated industries.

From an industrial perspective, the supply chain for 3-(4-Chloro-2-methylphenoxy)-2-butanone remains robust, with manufacturers emphasizing quality control and regulatory compliance. Innovations in packaging technologies, such as nitrogen-sealed containers, further enhance shelf life and safety during transportation. Stakeholders frequently inquire about scalable synthesis methods and cost-effective alternatives, reflecting the compound’s economic relevance.

Emerging trends also highlight its potential in pharmaceutical intermediates, where its structural motifs could contribute to novel drug designs. Discussions on platforms like ResearchGate and PubMed often focus on its mechanistic pathways and derivatization potential, underscoring its interdisciplinary appeal. Environmental impact assessments, including biodegradability studies, are increasingly integrated into R&D workflows to meet ESG (Environmental, Social, and Governance) benchmarks.

For laboratories and enterprises sourcing CAS No. 30343-33-0, verifying certificates of analysis (CoA) and material safety data sheets (MSDS) is essential. The compound’s compatibility with automated synthesis platforms and continuous flow chemistry systems positions it as a forward-looking choice for modern chemical enterprises. As regulatory frameworks evolve, adherence to REACH and FDA guidelines ensures market accessibility.

In summary, 3-(4-Chloro-2-methylphenoxy)-2-butanone exemplifies the intersection of innovation and practicality in specialty chemicals. Its applications span agrochemicals, pharmaceuticals, and advanced materials, driven by its adaptable chemistry and industry-aligned performance. Future research may unlock further functionalities, solidifying its role in next-generation chemical solutions.